1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C26H28FN5O/c1-2-3-18-33-23-10-4-20(5-11-23)24-19-25-26(28-12-13-32(25)29-24)31-16-14-30(15-17-31)22-8-6-21(27)7-9-22/h4-13,19H,2-3,14-18H2,1H3
• InChI Key: PYHCZCFGINRLLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C26H28FN5O
• Molecular Weight: 445.5 g/mol
• CAS No.: 1115391-69-9

Description

1-[2-(4-Butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core substituted with a 4-butoxyphenyl group at position 2 and a 4-(4-fluorophenyl)piperazine moiety at position 2. The molecular formula is C₂₇H₂₈FN₅O, with an average mass of 469.55 g/mol and a monoisotopic mass of 469.227 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine typically involves multiple steps. One common method includes the reaction of 4-chloropyrazolo[1,5-a]pyrazines with aryl(hetaryl)boronic acids in the presence of catalytic amounts of Pd(dppf)Cl₂·CH₂Cl₂ and an excess of Cs₂CO₃ in a MeCN–H₂O solvent system . This reaction leads to the formation of 4-aryl(hetaryl)pyrazolo[1,5-a]pyrazines, which can then be further functionalized to obtain the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride or lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, where a nucleophile replaces a leaving group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

Basic Information

• Molecular Formula : C30H35N5O2
• Molecular Weight : 497.6 g/mol
• CAS Number : 1115420-50-2

Structure

The compound features a piperazine ring substituted with a pyrazolo[1,5-a]pyrazine moiety and a butoxyphenyl group, which contributes to its biological activity.

Antidepressant Activity

Research indicates that compounds containing the piperazine structure can influence serotonin receptors, which are crucial in the treatment of depression. The presence of the 4-fluorophenyl moiety may enhance binding affinity to serotonin transporters (SERT), potentially leading to antidepressant effects. Studies have shown that similar compounds exhibit SERT inhibition, suggesting that this compound could be explored for treating cognitive impairments associated with depression .

Tyrosinase Inhibition

The compound's structural analogs have been investigated for their ability to inhibit tyrosinase, an enzyme involved in melanin production. Tyrosinase inhibitors are significant in treating hyperpigmentation disorders. Preliminary studies suggest that modifications in the piperazine and pyrazolo structures can enhance inhibitory activity against tyrosinase from various sources, including Agaricus bisporus and human tyrosinase .

Antimicrobial Properties

Some derivatives of piperazine compounds have demonstrated antimicrobial activity. The incorporation of the pyrazolo[1,5-a]pyrazine framework may contribute to this property, making it a candidate for further studies in developing new antimicrobial agents .

Synthetic Routes

The synthesis of 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine typically involves multi-step organic reactions:

• Formation of the Pyrazolo[1,5-a]pyrazine Core : This step includes cyclization reactions involving appropriate precursors.
• Piperazine Ring Formation : The piperazine moiety is introduced through nucleophilic substitution reactions.
• Final Coupling Reactions : The butoxyphenyl and fluorophenyl groups are added to complete the structure.

Case Studies

Several studies have highlighted the synthesis and evaluation of similar compounds:

• A study reported on the design and synthesis of piperazine derivatives targeting SERT for potential antidepressant activity. The modifications led to enhanced binding affinities compared to existing antidepressants .
• Another investigation focused on the development of tyrosinase inhibitors based on piperazine frameworks. The results indicated promising activities against tyrosinase, paving the way for new treatments for skin disorders .

Mechanism of Action

The mechanism of action of 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine involves its interaction with specific molecular targets. For instance, compounds with similar structures have been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation . The compound may bind to the active site of the enzyme, blocking its activity and leading to cell cycle arrest and apoptosis in cancer cells.

Comparison with Similar Compounds

Key Analogs and Substituent Effects:

Compound Name	Core Structure	R₁ (Position 2)	R₂ (Position 4)	Biological Activity/Notes	Reference
Target Compound	Pyrazolo[1,5-a]pyrazine	4-Butoxyphenyl	4-(4-Fluorophenyl)piperazine	Hypothesized CNS activity
4-[4-(2,5-Dimethylphenyl)-1-piperazinyl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine	Pyrazolo[1,5-a]pyrazine	2,5-Dimethylphenyl	4-(4-Fluorophenyl)piperazine	Not specified; steric effects may reduce solubility
G430-1277 (1-(4-chlorophenyl)-4-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine)	Pyrazolo[1,5-a]pyrazine	4-Chlorophenyl	4-(4-Fluorophenyl)piperazine	Screening compound; potential sigma receptor affinity
MCL0042 (1-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-[4-(1-naphthyl)butyl]piperazine)	Piperazine derivative	4-Fluorophenyl/methylpiperazine	4-(1-naphthyl)butyl	MC4R antagonist; serotonin transport inhibition
Compound 44 (Pyrazolo[1,5-a]pyrimidine derivative)	Pyrazolo[1,5-a]pyrimidine	Morpholin-4-yl	Cyclopropylmethylpiperazine	Sel domain targeting; 78% synthesis yield

• Electronic Effects : Electron-withdrawing groups (e.g., 4-fluoro in the target) improve metabolic stability, while bulky substituents (e.g., 2,5-dimethylphenyl in ) may hinder binding .

Biological Activity

The compound 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and enzyme inhibition. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C25H28N6O
• Molecular Weight : 428.53 g/mol
• IUPAC Name : 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(4-fluorophenyl)piperazine

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in cellular signaling pathways. Its structure suggests potential interactions with:

• Tyrosinase (TYR) : Inhibition of TYR is significant for treating hyperpigmentation disorders. Compounds with similar structures have shown competitive inhibition against TYR from Agaricus bisporus .
• Poly (ADP-Ribose) Polymerase (PARP) : The compound may inhibit PARP activity, which is crucial in cancer cell proliferation and DNA repair mechanisms .

Biological Activity Overview

Recent studies indicate that this compound exhibits moderate to significant efficacy against various cancer cell lines. Below are summarized findings from relevant research:

Study	Cell Line	IC50 Value	Mechanism
	Human Breast Cancer Cells	18 μM	Inhibition of PARP1 activity
	Various Cancer Models	Not specified	Potential kinase inhibition
	Tyrosinase Inhibition	IC50 = 0.18 μM	Competitive inhibitor

Case Studies and Research Findings

• Inhibition of PARP Activity :
  • A study demonstrated that derivatives similar to the compound inhibited PARP1 catalytic activity in a dose-dependent manner, enhancing apoptosis markers such as CASPASE 3/7 activity . This suggests potential applications in cancer therapy.
• Tyrosinase Inhibition :
  • The compound's structural features are associated with significant inhibition of tyrosinase, making it a candidate for treating hyperpigmentation disorders. The competitive inhibition observed was markedly more effective than traditional inhibitors like kojic acid .
• Kinase Inhibition Potential :
  • The pyrazolo[1,5-a]pyrazine moiety within the compound suggests possible kinase inhibition properties, which are critical in various cellular processes related to cancer progression . Further studies are warranted to explore this avenue.